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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Methyl 2-(chloromethyl)nicotinate, a chlorinated organic compound, requires

careful management due to its potential hazards. This guide provides essential, step-by-step

information for its safe disposal, ensuring compliance with safety protocols and regulatory

requirements.

Key Chemical and Safety Data
Understanding the properties of Methyl 2-(chloromethyl)nicotinate is the first step in ensuring

its safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value Reference

Molecular Formula C₈H₈ClNO₂ [1]

Molecular Weight 185.61 g/mol [1]

Melting Point 42 - 44 °C

Boiling Point 204 °C

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H402:

Harmful to aquatic life.

Pre-Disposal and Spill Management Protocols
Before proceeding with disposal, it is crucial to handle any spills and prepare the waste

container appropriately.

Accidental Release Measures:

In the event of a spill, the following steps should be taken:

Evacuate Personnel: Ensure all non-essential personnel are cleared from the area.[1]

Ensure Adequate Ventilation: Use fume hoods or other ventilation systems to control vapors.

[1]

Use Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-

impermeable gloves, safety goggles, and a respirator if dust is generated.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Clean-up: For solid spills, carefully sweep or scoop up the material and place it in a

designated, labeled container for disposal. Avoid generating dust.[2] For liquid spills, cover

with an inert absorbent material and collect for disposal.[3]
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Step-by-Step Disposal Procedure
As a chlorinated hazardous waste, Methyl 2-(chloromethyl)nicotinate cannot be disposed of

in regular laboratory trash or down the drain.[1][4] It must be managed as hazardous waste

according to local, regional, and national regulations.[3]

Operational Disposal Plan:

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name: "Methyl 2-(chloromethyl)nicotinate".

This compound falls under the category of halogenated organic waste.[5][6] It is critical to

keep it segregated from non-halogenated solvents to facilitate proper disposal and

recycling streams.[6]

Containerization:

Collect the waste in a suitable, closed, and properly labeled container.[1][2] Original

containers or designated hazardous waste containers are appropriate.[5]

Ensure the container is tightly closed to prevent leaks or spills.[3]

Storage:

Store the waste container in a well-ventilated, designated hazardous waste accumulation

area.[3]

The storage area should be secure and away from incompatible materials, such as strong

oxidizing agents.[3]

Arrange for Professional Disposal:

Contact a licensed professional waste disposal service to handle the collection and final

disposal of the chemical waste.[2][7]
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Provide the disposal company with the Safety Data Sheet (SDS) for Methyl 2-
(chloromethyl)nicotinate.

Disposal Methodology:

The recommended disposal method for chlorinated organic compounds like Methyl 2-
(chloromethyl)nicotinate is high-temperature incineration. This process decomposes the

waste into gaseous byproducts which can then be scrubbed to prevent atmospheric pollution.

[8] Landfill disposal in steel drums is an obsolete and generally prohibited method.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Methyl 2-(chloromethyl)nicotinate.
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Disposal Workflow for Methyl 2-(chloromethyl)nicotinate

Start: Waste Generation

Identify as
Methyl 2-(chloromethyl)nicotinate

(Halogenated Organic Waste)

Segregate from
Non-Halogenated Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Sealed Container

Store in Designated
Hazardous Waste Area

Contact Licensed
Waste Disposal Service

Provide SDS to
Disposal Service

Professional Disposal
(e.g., High-Temperature Incineration)

End: Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b109170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the procedural steps for the safe disposal of Methyl 2-
(chloromethyl)nicotinate.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Methyl 2-(chloromethyl)nicotinate, fostering a

culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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